Cas no 1553494-21-5 (3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine)

3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine is a heterocyclic compound featuring a piperidine core substituted with a 1-methyl-1H-pyrazol-3-ylmethyl group. This structure combines the versatility of piperidine, a common scaffold in medicinal chemistry, with the pyrazole moiety, known for its bioisosteric properties and pharmacological relevance. The compound is of interest in drug discovery and organic synthesis due to its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting agents or enzyme modulators. Its balanced lipophilicity and steric profile make it suitable for further functionalization, enabling the exploration of structure-activity relationships in lead optimization. The presence of both basic (piperidine) and aromatic (pyrazole) components enhances its utility in diverse chemical applications.
3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine structure
1553494-21-5 structure
Product Name:3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine
CAS No:1553494-21-5
MF:C10H17N3
MW:179.262081861496
CID:5999283
PubChem ID:82872239
Update Time:2025-10-29

3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine
    • 1553494-21-5
    • EN300-1668897
    • AKOS021191197
    • Inchi: 1S/C10H17N3/c1-13-6-4-10(12-13)7-9-3-2-5-11-8-9/h4,6,9,11H,2-3,5,7-8H2,1H3
    • InChI Key: NDSKYLLCEQRTFO-UHFFFAOYSA-N
    • SMILES: N1CCCC(CC2C=CN(C)N=2)C1

Computed Properties

  • Exact Mass: 179.142247555g/mol
  • Monoisotopic Mass: 179.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.8Ų

3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine

Research Brief on 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine (CAS: 1553494-21-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine (CAS: 1553494-21-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and relevance in drug discovery.

Recent studies have explored the synthesis and optimization of 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine, focusing on its role as a versatile scaffold in medicinal chemistry. The compound's piperidine core, combined with the pyrazole moiety, offers a promising framework for the development of novel bioactive molecules. Researchers have reported efficient synthetic routes to this compound, emphasizing its scalability and potential for industrial applications.

In terms of biological activity, preliminary investigations suggest that 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine exhibits affinity for various central nervous system (CNS) targets, including serotonin and dopamine receptors. These findings position the compound as a potential candidate for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. Further in vitro and in vivo studies are underway to elucidate its precise mechanism of action and therapeutic efficacy.

Additionally, the compound has been investigated for its role in modulating enzyme activity, particularly in the context of metabolic diseases. Recent publications highlight its inhibitory effects on key enzymes involved in lipid metabolism, suggesting potential applications in the treatment of obesity and related metabolic syndromes. These studies underscore the compound's versatility and its potential to address multiple therapeutic areas.

Looking ahead, the integration of computational modeling and structure-activity relationship (SAR) studies is expected to further optimize the pharmacological profile of 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine. Collaborative efforts between academia and industry are likely to accelerate its development, paving the way for clinical trials and eventual commercialization. This compound represents a promising avenue for innovation in drug discovery, with implications for both small-molecule therapeutics and targeted biologics.

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